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Compound of Interest

Compound Name: 2-Ethynylthiane

Cat. No.: B008549 Get Quote

Essential Safety and Handling Guide for 2-
Ethynylthiane
Disclaimer: No specific safety data sheet (SDS) for 2-Ethynylthiane was found. The following

information is based on the safety data for the closely related compound, 2-Ethynylthiophene,

and general safe handling practices for organosulfur and ethynyl compounds. It is imperative to

treat 2-Ethynylthiane as a potentially hazardous substance and to handle it with the utmost

care in a controlled laboratory environment.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 2-Ethynylthiane. The procedural guidance

herein is intended to supplement, not replace, institutional safety protocols and a thorough risk

assessment.

Chemical Properties and Hazard Summary
Due to the lack of specific data for 2-Ethynylthiane, the properties of its structural analog, 2-

Ethynylthiophene, are provided for reference. These values should be considered estimates.
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Property Value (for 2-Ethynylthiophene)

Molecular Formula C₆H₄S

Molecular Weight 108.16 g/mol [1]

Appearance Solid

Boiling Point 70°C at 20 Torr

Flash Point 42°C[2]

Density 1.080 g/cm³

Primary Hazards
Flammable liquid and vapor[1][3], potential for

eye irritation, may be harmful if swallowed.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure personal safety when handling 2-Ethynylthiane.

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Double gloving is

recommended. Inspect gloves for any signs of degradation or puncture before use.

Lab Coat: A flame-resistant lab coat is required.
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Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational Plan for Handling 2-Ethynylthiane
1. Pre-Handling and Preparation:

Conduct a pre-work safety review, including locating the nearest fire extinguisher, eyewash
station, and safety shower.
Ensure all necessary PPE is available and in good condition.
Prepare the work area within the chemical fume hood by removing any unnecessary
equipment or chemicals.
Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling the Chemical:

Ground and bond containers when transferring the material to prevent static discharge.[3]
Use non-sparking tools.[3]
Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[3]
Avoid direct contact with the skin and eyes.
Do not eat, drink, or smoke in the laboratory.

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues.
If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material.
For larger spills, evacuate the laboratory and contact your institution's emergency response
team.
Ensure the area is well-ventilated during cleanup.

Disposal Plan
Waste Collection: All waste materials contaminated with 2-Ethynylthiane, including used

gloves, absorbent materials, and empty containers, should be collected in a designated,

properly labeled hazardous waste container.
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Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety office. Do not dispose of 2-Ethynylthiane down the drain or in regular

trash. Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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